Cas no 1344572-25-3 ((2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine
• CAS No: 1344572-25-3
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5919917
• PubChem ID: 165854750
• Update Time: 2025-06-08

(2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1838716
• (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine
• 1344572-25-3

• Inchi： 1S/C11H16FNO/c1-8(13)6-7-9-4-3-5-10(12)11(9)14-2/h3-5,8H,6-7,13H2,1-2H3/t8-/m1/s1
• InChI Key： ZMKXRCNTAAEGNR-MRVPVSSYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC[C@@H](C)N

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine

Compound Introduction: (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine (CAS No. 1344572-25-3)

The compound (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine, identified by its CAS number 1344572-25-3, is a specialized organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, characterized by its unique structural and functional properties that make it a valuable candidate for various biochemical studies.

The molecular structure of (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine consists of a butan-2-amine backbone, which is a crucial pharmacophore in many drug molecules. The presence of a chiral center at the second carbon atom, indicated by the (2R) configuration, adds to its complexity and potential for selective interactions with biological targets. The aromatic ring system, featuring both fluoro and methoxy substituents, enhances the compound's solubility and binding affinity, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Studies have shown that the fluoro substituent at the 3-position of the phenyl ring significantly influences the compound's metabolic stability and binding interactions. This has been particularly relevant in the development of kinase inhibitors, where fluorinated aromatic rings are commonly employed to improve potency and selectivity.

In vitro studies have demonstrated that (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine exhibits promising activity against certain enzymatic targets. For instance, research has highlighted its potential as an inhibitor of specific proteases involved in inflammatory pathways. The amine group at the terminal position of the molecule allows for further derivatization, enabling the creation of analogs with enhanced pharmacokinetic profiles.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate electronic properties and hydrophobicity makes it an invaluable tool for fine-tuning drug-like characteristics. In the case of (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine, the fluoro group contributes to improved binding affinity to target proteins, while the methoxy group enhances metabolic stability. These features are critical for developing drugs with prolonged half-lives and reduced side effects.

Current research is also exploring the use of this compound as a building block for more complex drug candidates. By leveraging its chiral center and aromatic system, scientists are designing molecules with targeted therapeutic effects. For example, derivatives of this compound have shown potential in preclinical models for treating neurological disorders, where precise modulation of receptor interactions is essential.

The synthesis of such complex molecules requires sophisticated chemical methodologies. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of compounds like (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine. These techniques are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects from racemic impurities.

In conclusion, (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-amine (CAS No. 1344572-25-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.